Cas no 946275-20-3 (N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide
• CAS No: 946275-20-3
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 5776499
• PubChem ID: 25283874
• Update Time: 2025-10-29

N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-phenoxyacetamide
• 946275-20-3
• VU0632361-1
• N-(4-(6-methoxybenzofuran-2-yl)thiazol-2-yl)-2-phenoxyacetamide
• AKOS024493368
• F5045-0114
• N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide

• Inchi： 1S/C20H16N2O4S/c1-24-15-8-7-13-9-18(26-17(13)10-15)16-12-27-20(21-16)22-19(23)11-25-14-5-3-2-4-6-14/h2-10,12H,11H2,1H3,(H,21,22,23)
• InChI Key： NMXFRVZTWHAVHY-UHFFFAOYSA-N
• SMILES： S1C(NC(COC2C=CC=CC=2)=O)=NC(=C1)C1=CC2C=CC(=CC=2O1)OC

Computed Properties

• Exact Mass: 380.08307817g/mol
• Monoisotopic Mass: 380.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide

Comprehensive Overview of N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide (CAS No. 946275-20-3)

In the realm of organic chemistry and pharmaceutical research, N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide (CAS No. 946275-20-3) has emerged as a compound of significant interest. This molecule, characterized by its unique benzofuran and thiazole moieties, is being extensively studied for its potential applications in medicinal chemistry and drug development. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The compound's methoxybenzofuran core is a key feature that contributes to its bioactivity. This structural element is commonly found in natural products and synthetic derivatives with diverse pharmacological properties. Coupled with the thiazole ring, known for its role in enhancing molecular interactions with biological targets, N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide presents a promising candidate for further exploration. Recent studies have highlighted its potential in modulating enzyme activity and receptor binding, making it a focal point in the search for new small-molecule inhibitors.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and amidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic asymmetric methods have been employed to improve yield and purity. These innovations align with the growing demand for sustainable and efficient synthetic methodologies in modern chemistry.

Another hot topic in the scientific community is the compound's potential structure-activity relationship (SAR). By systematically modifying its functional groups, researchers aim to optimize its pharmacological profile. For instance, the phenoxyacetamide side chain has been a subject of interest due to its influence on the molecule's solubility and binding affinity. Such investigations are crucial for developing derivatives with enhanced efficacy and reduced off-target effects, addressing the need for precision medicine.

From an industrial perspective, N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide is also gaining attention for its potential applications in agrochemicals and material science. Its robust aromatic systems and heterocyclic frameworks make it a valuable building block for designing functional materials with tailored properties. This versatility underscores the compound's relevance beyond pharmaceuticals, catering to interdisciplinary research interests.

In conclusion, N-4-(6-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide (CAS No. 946275-20-3) represents a fascinating subject of study with broad implications across multiple scientific domains. Its intricate architecture and functional diversity continue to inspire innovations in drug discovery, synthetic chemistry, and material design. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.